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Compound of Interest

Compound Name: 3-Ethyl-4,4-dimethyloctane

Cat. No.: B14536534 Get Quote

Boiling Point Battle: 3-Ethyl-4,4-dimethyloctane
vs. n-dodecane
A Comparative Analysis for Researchers in Drug Development and Chemical Sciences

In the realm of organic chemistry, the physical properties of a molecule are pivotal in

determining its application, particularly in fields like drug development where solubility, volatility,

and intermolecular interactions are critical. This guide provides a comparative analysis of the

boiling points of two C12H26 isomers: the branched-chain alkane 3-Ethyl-4,4-dimethyloctane
and the straight-chain alkane n-dodecane. This comparison is supported by established

chemical principles and outlines a standard experimental protocol for boiling point

determination.

Executive Summary
This guide establishes that n-dodecane, a straight-chain alkane, possesses a significantly

higher boiling point than its branched isomer, 3-Ethyl-4,4-dimethyloctane. This difference is

primarily attributed to the greater surface area of n-dodecane, which allows for stronger

intermolecular van der Waals forces. While a precise experimental boiling point for 3-Ethyl-4,4-
dimethyloctane is not readily available in public databases, established principles of physical

chemistry predict it will be lower than that of n-dodecane.
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Compound Molecular Formula Structure Boiling Point (°C)

n-dodecane C12H26 Straight-chain 216.3[1]

3-Ethyl-4,4-

dimethyloctane
C12H26 Branched-chain Not readily available

The Impact of Molecular Structure on Boiling Point
The disparity in boiling points between these two isomers can be explained by the nature of

intermolecular forces, specifically London dispersion forces (a type of van der Waals force).
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Relationship Between Molecular Structure and Boiling Point

n-dodecane (Straight-Chain) 3-Ethyl-4,4-dimethyloctane (Branched-Chain)

Linear Structure

Larger Surface Area

Stronger van der Waals Forces

Higher Boiling Point

Comparison of Boiling Points

Compact, Spherical Structure

Smaller Surface Area

Weaker van der Waals Forces

Lower Boiling Point

Isomers (Same Molecular Formula)
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Experimental Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The preparation methods of dodecane_Chemicalbook [chemicalbook.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14536534?utm_src=pdf-body-img
https://www.benchchem.com/product/b14536534?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/the-preparation-methods-of-dodecane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14536534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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